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Compound of Interest

Compound Name: 4-Methoxyglucobrassicin

Cat. No.: B1195760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-methoxyglucobrassicin, an indole

glucosinolate found in various Brassica species. It covers its quantitative distribution,

biosynthetic and signaling pathways, and detailed experimental protocols for its extraction and

analysis.

Quantitative Distribution of 4-
Methoxyglucobrassicin
4-Methoxyglucobrassicin is one of the four main indole glucosinolates identified in most

cultivated Brassica species, alongside glucobrassicin, neoglucobrassicin, and 4-

hydroxyglucobrassicin.[1] Its concentration varies significantly among different species, plant

organs, and even in response to environmental conditions and post-harvest storage.[1][2] For

instance, higher storage temperatures have been shown to increase the content of total indolic

glucosinolates, including 4-methoxyglucobrassicin, in turnips.[2]

The following table summarizes the reported concentrations of 4-methoxyglucobrassicin in

various Brassica and related species.
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Species
Cultivar/Var
iety

Plant Part
Concentrati
on (µmol/g
DW)

Notes Reference

Brassica

juncea
Various Leaves 0.04 - 0.75

Constitutes

33.72% to

84.05% of

total indole

glucosinolate

s.

[3]

Brassica

juncea
JC 18-56 Roots Variable

The main

glucosinolate

detected,

accounting

for 35.06% to

100% of total

glucosinolate

s depending

on the

development

al stage.

[3]

Brassica

napus

Aristoteles,

Mendel,

Creed

(Clubroot-

resistant)

Leaves ~0.2 - 0.4

Contents

were

generally

higher in

resistant

cultivars

compared to

susceptible

ones after

pathogen

inoculation.

[4]

Brassica

napus

Bender,

Ladoga,

Visby

Leaves ~0.1 - 0.3 Contents

were lower in

susceptible

plants

[4]
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(Clubroot-

susceptible)

inoculated

with

Plasmodioph

ora

brassicae.

Brassica rapa -

Turnip

Greens &

Tops

Not specified

No significant

differences

were

observed

between

organic and

conventional

cropping

systems for

this specific

glucosinolate.

[5]

Brassica

oleracea
Red Cabbage - Detected

Present as

one of ten

glucosinolate

s identified.

Cooking

methods like

frying and

stir-frying

caused

significant

reductions.

[6]

Arabidopsis

thaliana
Col-0 Leaves Detected

Found

alongside

glucobrassici

n and 1-

methoxy-3-

indolylmethyl

glucosinolate.

[7]
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Arabidopsis

thaliana
- Roots Detected

Contents

were slightly

lower in

severely

drought-

stressed

plants

compared to

control

plants.

[8]

Biosynthesis and Signaling Pathways
The biosynthesis of all indole glucosinolates, including 4-methoxyglucobrassicin, begins with

the amino acid tryptophan.[9] The pathway involves a core structure formation followed by side-

chain modifications.[10] Tryptophan is first converted to indole-3-acetaldoxime (IAOx) by

cytochrome P450 enzymes (CYP79B2/B3).[8][9] Following a series of steps involving a C-S

lyase and glutathione S-transferase, the precursor indole-3-yl-methyl glucosinolate

(glucobrassicin, I3M) is formed.[9]

The final step in the formation of 4-methoxyglucobrassicin is the conversion from

glucobrassicin. This process is catalyzed by the cytochrome P450 enzyme CYP81F2, which

hydroxylates glucobrassicin at the 4-position of the indole ring to form 4-hydroxy-indole-3-yl-

methyl glucosinolate (4HOI3M), which is then methylated to become 4-methoxy-indole-3-yl-

methyl glucosinolate (4MOI3M).[11]
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Sample Preparation

Extraction & Purification

Analysis

Grind Freeze-Dried
Plant Material

Weigh Sample
(50-100 mg)

Extract with 70% MeOH
(95°C, 5 min)

Centrifuge & Collect
Supernatant

Purify on DEAE
Ion-Exchange Column

On-Column Desulfation
(Aryl Sulfatase)

Elute with Water &
Freeze-Dry

Reconstitute &
Analyze by HPLC-UV

Identify & Quantify
(Response Factors)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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